methyl 4-{[3-(furan-3-yl)-3-hydroxypropyl]sulfamoyl}benzoate

• IUPAC Name: methyl 4-[[3-(furan-3-yl)-3-hydroxypropyl]sulfamoyl]benzoate
• InChI: InChI=1S/C15H17NO6S/c1-21-15(18)11-2-4-13(5-3-11)23(19,20)16-8-6-14(17)12-7-9-22-10-12/h2-5,7,9-10,14,16-17H,6,8H2,1H3
• InChI Key: LOPBUTDFMGFXGW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)NCCC(C2=COC=C2)O
• Molecular Formula: C15H17NO6S
• Molecular Weight: 339.4 g/mol
• CAS No.: 1428365-63-2

Description

The compound “methyl 4-{[3-(furan-3-yl)-3-hydroxypropyl]sulfamoyl}benzoate” appears to contain several functional groups. It has a furan ring, which is a heterocyclic compound with a five-membered ring that includes an oxygen atom. It also contains a sulfamoyl group (-SO2NH2), a hydroxy group (-OH), and a benzoate ester group (-CO2CH3).

Synthesis Analysis

The synthesis of this compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction. Unfortunately, without more specific information, it’s difficult to propose a detailed synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the furan ring, sulfamoyl group, hydroxy group, and benzoate ester group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the furan ring could undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution. The hydroxy group could participate in reactions like esterification or oxidation. The sulfamoyl group might undergo reactions with amines or other nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

Target of Action

It’s worth noting that compounds containing furan rings are often involved in various biological activities, including interactions with proteins and enzymes .

Mode of Action

Compounds with similar structures have been known to undergo reactions such as suzuki–miyaura cross-coupling . This reaction involves the coupling of two organic groups, one electrophilic and the other nucleophilic, catalyzed by a transition metal .

Biochemical Pathways

The suzuki–miyaura cross-coupling reaction, which this compound may potentially undergo, is a key reaction in synthetic chemistry, often used in the synthesis of various organic compounds .

Result of Action

The potential involvement of this compound in suzuki–miyaura cross-coupling reactions suggests it could play a role in the formation of carbon-carbon bonds, a fundamental process in organic synthesis .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for causing allergic reactions. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under various conditions, or investigating its mechanism of action in more detail.